Cas no 53759-86-7 ((2-ethylphenyl)methanamine)

• Product Name: (2-ethylphenyl)methanamine
• CAS No: 53759-86-7
• MF: C₉H₁₃N
• MW: 135.206222295761
• MDL: MFCD06212677
• CID: 1588297
• PubChem ID: 12628890
• Update Time: 2025-11-02

(2-ethylphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-ethyl-
• 2-ethylBenzenemethanamine
• MFCD06212677
• AKOS011679395
• 2-ethylbenzylamine
• E85158
• Z979776472
• EN300-83352
• SCHEMBL79982
• FT-0740775
• benzenemethanamine,2-ethyl-
• 53759-86-7
• JPYXQNWIQIBLJT-UHFFFAOYSA-N
• CHEMBL4528219
• SB75470
• (2-ethylphenyl)methanamine
• DA-26224
• 1-(2-ETHYLPHENYL)METHANAMINE

• MDL： MFCD06212677
• Inchi： 1S/C9H13N/c1-2-8-5-3-4-6-9(8)7-10/h3-6H,2,7,10H2,1H3
• InChI Key： JPYXQNWIQIBLJT-UHFFFAOYSA-N
• SMILES： NCC1C=CC=CC=1CC

Computed Properties

• Exact Mass: 135.10489
• Monoisotopic Mass: 135.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 90.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 212.0±9.0 °C at 760 mmHg
• Flash Point: 86.4±6.3 °C
• PSA: 26.02
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

(2-ethylphenyl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2-ethylphenyl)methanamine

Comprehensive Guide to (2-ethylphenyl)methanamine (CAS No. 53759-86-7): Properties, Applications, and Market Insights

(2-ethylphenyl)methanamine (CAS No. 53759-86-7) is an organic compound belonging to the class of aromatic amines. With the molecular formula C₉H₁₃N, this compound features a benzene ring substituted with an ethyl group at the 2-position and an aminomethyl group. Its unique structure makes it a valuable intermediate in various chemical syntheses, particularly in the pharmaceutical and agrochemical industries. The growing demand for specialty chemicals and fine chemicals has increased interest in this compound, especially among researchers and industrial chemists.

The physical and chemical properties of (2-ethylphenyl)methanamine contribute to its versatility. It typically appears as a colorless to pale yellow liquid with a characteristic amine odor. The compound has a moderate boiling point and is soluble in common organic solvents like ethanol, ether, and acetone. Its amine functional group makes it reactive in a variety of chemical transformations, including acylation, alkylation, and condensation reactions. These properties are critical for its applications in drug discovery and material science, where precise molecular modifications are often required.

One of the most significant applications of (2-ethylphenyl)methanamine is in the pharmaceutical industry. It serves as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs) for medications targeting neurological and cardiovascular diseases. Researchers are particularly interested in its potential role in developing novel therapeutics, especially with the rising global focus on central nervous system (CNS) drugs. Additionally, its derivatives are being explored for their anti-inflammatory and antioxidant properties, aligning with current trends in personalized medicine and healthcare innovation.

Beyond pharmaceuticals, (2-ethylphenyl)methanamine finds use in the agrochemical sector. It is employed in the synthesis of pesticides and herbicides, where its structural features enhance the efficacy of crop protection agents. With the increasing global demand for sustainable agriculture and food security, this compound is gaining attention as a building block for next-generation agrochemicals. Its role in developing environmentally friendly solutions aligns with the industry's shift toward green chemistry practices.

The market dynamics for (2-ethylphenyl)methanamine reflect broader trends in the chemical industry. The compound is primarily supplied by specialty chemical manufacturers, with key production hubs in North America, Europe, and Asia. Recent advancements in catalytic processes and flow chemistry have improved its synthesis efficiency, reducing production costs and environmental impact. Market analysts predict steady growth for this compound, driven by its expanding applications in life sciences and advanced materials.

For researchers and industry professionals, sourcing high-quality (2-ethylphenyl)methanamine is crucial. Reputable suppliers provide the compound with detailed technical specifications, including purity levels (typically ≥98%) and analytical data (such as GC-MS and NMR profiles). Proper storage conditions—such as keeping it in a cool, dry place under inert atmosphere—ensure its stability and longevity. These factors are essential for maintaining reproducible results in both laboratory and industrial settings.

In summary, (2-ethylphenyl)methanamine (CAS No. 53759-86-7) is a versatile and valuable compound with wide-ranging applications in pharmaceuticals, agrochemicals, and material science. Its unique chemical properties, combined with the growing demand for specialty intermediates, position it as a compound of significant interest. As research continues to uncover new uses and synthetic pathways, (2-ethylphenyl)methanamine is poised to play an increasingly important role in innovation-driven industries.